Cas no 1428378-62-4 (2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one)

2-(2-Fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one is a specialized organic compound featuring a fluorophenoxy group linked to a piperidine scaffold modified with a methylimidazole-thioether moiety. This structure suggests potential utility in medicinal chemistry, particularly as a bioactive intermediate or pharmacophore in drug discovery. The presence of the fluorophenoxy group may enhance binding affinity and metabolic stability, while the imidazole-thioether functionality could contribute to selective interactions with biological targets. The compound's structural complexity allows for precise modulation of physicochemical properties, making it a candidate for further exploration in therapeutic applications, such as enzyme inhibition or receptor modulation. Its synthesis requires careful control to ensure purity and reproducibility.

2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one structure

1428378-62-4 structure

Product Name:2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

CAS No:1428378-62-4

MF:C₁₈H₂₂FN₃O₂S

MW:363.449586391449

CID:5366158

Update Time:2025-06-14

2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(2-fluorophenoxy)-1-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]ethanone
- 2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one
- Inchi： 1S/C18H22FN3O2S/c1-21-11-8-20-18(21)25-13-14-6-9-22(10-7-14)17(23)12-24-16-5-3-2-4-15(16)19/h2-5,8,11,14H,6-7,9-10,12-13H2,1H3
- InChI Key： WZHJQVJHLLBOBA-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCC(CSC2N(C)C=CN=2)CC1)COC1=CC=CC=C1F

2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6374-1359-2μmol	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6374-1359-5μmol	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6374-1359-10μmol	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6374-1359-20μmol	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6374-1359-1mg	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	1mg	$54.0	2023-09-09
Life Chemicals	F6374-1359-2mg	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	2mg	$59.0	2023-09-09
Life Chemicals	F6374-1359-3mg	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	3mg	$63.0	2023-09-09
Life Chemicals	F6374-1359-4mg	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	4mg	$66.0	2023-09-09
Life Chemicals	F6374-1359-5mg	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	5mg	$69.0	2023-09-09
Life Chemicals	F6374-1359-10mg	2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one	1428378-62-4	10mg	$79.0	2023-09-09

2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one (CAS No. 1428378-62-4)

The compound 2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one (CAS No. 1428378-62-4) is a highly specialized chemical entity with a unique molecular structure. Its fluorophenoxy and imidazole moieties make it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential applications in drug discovery and medicinal chemistry, particularly in the development of targeted therapies. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapeutics. The 2-(2-fluorophenoxy) segment of this molecule is particularly noteworthy due to its potential to modulate enzyme activity and receptor binding. Meanwhile, the 1-methyl-1H-imidazol-2-yl)sulfanyl group contributes to its metabolic stability, a critical factor in pharmacokinetic optimization. These attributes align with current trends in AI-driven drug design, where computational models are used to predict molecular interactions and binding affinities.

The synthesis of CAS No. 1428378-62-4 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its piperidine core enhances its blood-brain barrier (BBB) permeability, making it a candidate for central nervous system (CNS) drug development. This feature has garnered attention in the context of neurodegenerative diseases, a hot topic in biomedical research. The compound’s fluorine atom further improves its lipophilicity, a property often leveraged in drug formulation to enhance bioavailability.

From an SEO perspective, queries related to "fluorophenoxy derivatives", "imidazole-based therapeutics", and "piperidine-containing compounds" are frequently searched in academic and industrial databases. The growing interest in fragment-based drug discovery (FBDD) and scaffold hopping has also increased the visibility of such molecules. Additionally, the compound’s CAS number (1428378-62-4) is often used as a unique identifier in patent literature and chemical databases, underscoring its commercial and scientific relevance.

In conclusion, 2-(2-fluorophenoxy)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one represents a promising scaffold for innovative drug development. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic avenues. As the field of computational chemistry evolves, compounds like this will likely play a pivotal role in addressing unmet medical needs and advancing biomedical science.